Cas no 80881-41-0 (5(2H)-Thiazolone, 2,2,4-trimethyl-, oxime)

80881-41-0 structure
Product name:5(2H)-Thiazolone, 2,2,4-trimethyl-, oxime
5(2H)-Thiazolone, 2,2,4-trimethyl-, oxime Chemical and Physical Properties
Names and Identifiers
-
- 5(2H)-Thiazolone, 2,2,4-trimethyl-, oxime
- 2,2,4-trimethyl-5-nitroso-3H-1,3-thiazole
- 80881-41-0
- 2,2,4-Trimethyl-5-nitroso-2,3-dihydro-1,3-thiazole
- DTXSID50575334
-
- Inchi: InChI=1S/C6H10N2OS/c1-4-5(8-9)10-6(2,3)7-4/h9H,1-3H3/b8-5-
- InChI Key: YZWDDYXHYXGRQI-YVMONPNESA-N
- SMILES: CC1=NC(SC1=NO)(C)C
Computed Properties
- Exact Mass: 158.05138412g/mol
- Monoisotopic Mass: 158.05138412g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 70.2Ų
5(2H)-Thiazolone, 2,2,4-trimethyl-, oxime Related Literature
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Paul Martini,Felix Laimer,Marcelo Goulart,Florent Calvo,Paul Scheier Faraday Discuss., 2019,217, 276-289
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Khodayar Gholivand,Foroogh Molaei New J. Chem., 2015,39, 3747-3757
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Haroldo C. Da Silva,Anna N. R. Da Silva,Theo L. S. Da Rocha,Isabel S. Hernandes,Hélio F. Dos Santos,Wagner B. De Almeida New J. Chem., 2020,44, 17391-17404
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